Cas no 2229602-96-2 (2-fluoro-2-{7-oxabicyclo2.2.1heptan-2-yl}ethan-1-amine)

• Product Name: 2-fluoro-2-{7-oxabicyclo2.2.1heptan-2-yl}ethan-1-amine
• CAS No: 2229602-96-2
• MF: C₈H₁₄FNO
• MW: 159.20126581192
• CID: 6571560
• PubChem ID: 165654510
• Update Time: 2025-06-26

2-fluoro-2-{7-oxabicyclo2.2.1heptan-2-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-{7-oxabicyclo2.2.1heptan-2-yl}ethan-1-amine
• 2229602-96-2
• 2-fluoro-2-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-amine
• EN300-1755440

• Inchi： 1S/C8H14FNO/c9-7(4-10)6-3-5-1-2-8(6)11-5/h5-8H,1-4,10H2
• InChI Key： OPPHRYFRVLQTNF-UHFFFAOYSA-N
• SMILES： FC(CN)C1CC2CCC1O2

Computed Properties

• Exact Mass: 159.105942232g/mol
• Monoisotopic Mass: 159.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-fluoro-2-{7-oxabicyclo2.2.1heptan-2-yl}ethan-1-amine

Introduction to 2-fluoro-2-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-amine (CAS No: 2229602-96-2)

2-fluoro-2-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-amine, identified by its CAS number 2229602-96-2, is a structurally intricate compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique molecular framework, characterized by a fluorinated side chain and a bicyclic oxo-substituted backbone, positions it as a promising candidate for further exploration in drug discovery and development.

The compound’s structure consists of a fluorine atom attached to an ethylamine moiety, which is further linked to a bicyclic system derived from 7-oxabicyclo[2.2.1]heptan-2-yl. This bicyclic scaffold, also known as a norbornane derivative with an oxygen atom incorporated into the ring, contributes to the molecule’s rigidity and potential for binding interactions with biological targets. The presence of the fluorine atom is particularly noteworthy, as fluorine substitution often enhances metabolic stability, bioavailability, and binding affinity in pharmaceutical compounds.

In recent years, there has been a growing interest in the development of novel scaffolds that incorporate bicyclic structures due to their favorable pharmacokinetic properties and reduced likelihood of off-target effects. The 7-oxabicyclo[2.2.1]heptan-2-yl moiety, in particular, has been explored in various drug candidates for its ability to mimic natural product motifs and interact with specific biological receptors. This compound’s design aligns with the trend toward rational drug design, where structural features are carefully optimized to improve therapeutic efficacy.

Current research in medicinal chemistry has highlighted the potential of fluorinated amine derivatives as key pharmacophores in small-molecule drugs. The combination of fluorine’s electronic properties and the amine’s basicity makes this class of compounds attractive for modulating enzyme activity and receptor binding. For instance, studies have demonstrated that fluorinated amines can enhance the potency and selectivity of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

The bicyclo[2.2.1]heptane scaffold itself is known for its structural stability and ability to penetrate biological membranes effectively. This characteristic is particularly valuable in drug design, as it allows for better cell membrane permeability, which is often a limiting factor in drug absorption and distribution. Additionally, the oxygen atom within the bicyclic system can serve as a hydrogen bond acceptor, further facilitating interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding pockets and optimize the compound’s structure for improved pharmacological activity. The fluorine atom’s ability to engage in weak hydrogen bonds and π-stacking interactions further enhances these computational studies.

The synthesis of 2-fluoro-2-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-amine presents unique challenges due to its strained cyclic system and multiple stereocenters. However, modern synthetic methodologies have made significant strides in addressing these challenges through techniques such as transition-metal-catalyzed reactions and enantioselective synthesis. These advancements have not only improved yields but also allowed for greater control over stereochemistry, which is crucial for achieving desired biological outcomes.

In clinical settings, compounds with similar structural motifs have shown promise in treating a variety of diseases. For example, analogs featuring bicyclic oxo-substituted backbones have been investigated for their potential as antiviral agents due to their ability to disrupt viral replication mechanisms. Similarly, fluorinated amine derivatives have been explored for their anti-inflammatory properties by modulating cytokine production pathways.

The role of fluorine substitution in enhancing drug-like properties cannot be overstated. Fluorine atoms can influence solubility, lipophilicity, and metabolic stability—key factors that determine a drug’s efficacy and safety profile. In cas no2229602-96-2, the fluorine atom is strategically positioned to maximize these benefits while maintaining compatibility with biological targets.

Future research directions may focus on exploring derivatives of this compound that exhibit enhanced pharmacological activity or improved pharmacokinetic profiles. By systematically modifying substituents or exploring different scaffolds based on this core structure, scientists can uncover novel therapeutic agents with tailored properties.

The interdisciplinary nature of pharmaceutical research ensures that compounds like cas no2229602-96-2 will continue to be studied across various disciplines—including organic chemistry, biochemistry, pharmacology, and computational biology—to unlock their full potential.